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Compound of Interest

Compound Name: Methyl 20-hydroxyeicosanoate

Cat. No.: B3026315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of lipidomics, the positional isomerism of fatty acid modifications can

dictate profound differences in biological activity and signaling. This guide provides an objective

comparison of two such isomers: methyl 20-hydroxyeicosanoate and methyl 2-

hydroxyeicosanoate. While both are hydroxylated derivatives of a C20 saturated fatty acid

methyl ester, the location of the hydroxyl group—at the terminal (omega) carbon versus the

alpha-carbon—confers distinct biochemical properties and roles in cellular processes. This

comparison is supported by available experimental data to inform research and drug

development efforts.

Physicochemical and Biological Properties
A summary of the key characteristics of methyl 20-hydroxyeicosanoate and its corresponding

free acid, 20-hydroxyeicosanoic acid, is contrasted with methyl 2-hydroxyeicosanoate and its

free acid, 2-hydroxyeicosanoic acid. While direct comparative quantitative data is limited, the

known biological activities of their unsaturated analogs and related alpha-hydroxy fatty acids

provide significant insights.
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Property
Methyl 20-
Hydroxyeicosanoate / 20-
Hydroxyeicosanoic Acid

Methyl 2-
Hydroxyeicosanoate / 2-
Hydroxyeicosanoic Acid

Hydroxyl Group Position C-20 (omega-position) C-2 (alpha-position)

Parent Fatty Acid Eicosanoic Acid Eicosanoic Acid

Known Biological Role (of

related compounds)

The unsaturated analog, 20-

hydroxyeicosatetraenoic acid

(20-HETE), is a potent

vasoconstrictor and pro-

inflammatory mediator.[1][2] It

is involved in the regulation of

vascular tone and

inflammation.[3]

2-Hydroxy fatty acids are

integral components of

sphingolipids, particularly in

the nervous system and skin.

The unsaturated analog, 2-

hydroxy arachidonic acid,

exhibits anti-inflammatory

properties by inhibiting COX-1

and COX-2 enzymes.[4][5]

Signaling Pathways (of related

compounds)

20-HETE activates pro-

inflammatory pathways,

including NF-κB and

MAPK/ERK, leading to the

production of inflammatory

cytokines.[6]

2-Hydroxy fatty acids are

precursors for the synthesis of

complex sphingolipids. 2-

Hydroxy arachidonic acid can

inhibit the production of pro-

inflammatory prostaglandins.

[4]

Reported Effects (of related

compounds)

Pro-hypertensive, pro-

angiogenic, and contributes to

endothelial dysfunction.[2][7]

Essential for myelin sheath

stability and epidermal barrier

function. Possesses potential

as a non-steroidal anti-

inflammatory drug (NSAID).[4]

Signaling Pathways and Metabolic Fate
The signaling cascades initiated by the free acid forms of these lipids diverge significantly,

reflecting their distinct biological roles. 20-Hydroxyeicosanoic acid, and more potently its

unsaturated counterpart 20-HETE, engages with pathways that promote inflammation and

vascular tone. In contrast, 2-hydroxyeicosanoic acid is primarily incorporated into structural

lipids and its analogs can counteract inflammatory processes.
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20-Hydroxyeicosanoic Acid (as 20-HETE)

2-Hydroxyeicosanoic Acid
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Biological Sample
(Tissue, Plasma, etc.)

Lipid Extraction
(Folch or Matyash)

Derivatization to FAMEs
(e.g., Methanolic HCl)

LC-MS/MS Analysis
(C18, MRM)

GC-MS Analysis
(Polar Column, SIM)

Data Analysis
(Quantification, Statistical Analysis)

Biological Interpretation
(Pathway Analysis, Biomarker Discovery)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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